Cas no 300381-34-4 (1-(3-Hydroxy-3-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one)

• Product Name: 1-(3-Hydroxy-3-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one
• CAS No: 300381-34-4
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD00690634
• CID: 4712302
• Update Time: 2025-06-26

1-(3-Hydroxy-3-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Hydroxy-3-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one
• ST51070922
• 2-acetyl-3-hydroxy-3-methyl-2H-benzo[e]1,4-dioxane
• 1-(3-hydroxy-3-methyl-2H-1,4-benzodioxin-2-yl)ethanone
• (z)-3-acetyl-2-methyl-2,3-dihydro-1,4-benzodioxin-2-ol

• MDL： MFCD00690634
• Inchi： 1S/C11H12O4/c1-7(12)10-11(2,13)15-9-6-4-3-5-8(9)14-10/h3-6,10,13H,1-2H3
• InChI Key： GDSDPMYRUYMNCT-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC(C(C)=O)C1(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 265
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 1-(3-Hydroxy-3-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one

Recent Advances in the Study of 1-(3-Hydroxy-3-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one (CAS: 300381-34-4)

The compound 1-(3-Hydroxy-3-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one (CAS: 300381-34-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological relevance.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its benzodioxin core structure is known to interact with various enzymatic pathways, making it a promising candidate for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its molecular structure and confirm its purity.

In vitro and in vivo studies have demonstrated that 1-(3-Hydroxy-3-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory properties. Additionally, preliminary data indicate its ability to modulate neurotransmitter levels in animal models, which could have implications for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile and reducing potential off-target effects. Current research efforts are focused on structural modifications to enhance its bioavailability and selectivity. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its full therapeutic potential.

In conclusion, 1-(3-Hydroxy-3-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one represents a versatile scaffold for drug discovery, with ongoing research aimed at unlocking its clinical applications. Future studies should prioritize mechanistic investigations and translational research to bridge the gap between laboratory findings and therapeutic outcomes.